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Compound of Interest

Compound Name: Maxima isoflavone A

Cat. No.: B15195363

Maxima Isoflavone A: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Maxima isoflavone A, a naturally occurring isoflavone isolated from the plant Tephrosia
maxima, has garnered interest within the scientific community for its potential biological
activities. This technical guide provides a detailed overview of its chemical properties, isolation,
and putative signaling pathways. While specific experimental data for Maxima isoflavone A
remains limited in publicly accessible literature, this document consolidates available
information and draws parallels from closely related isoflavones to offer a comprehensive
resource for research and development. The CAS Registry Number for Maxima isoflavone A
is 59092-90-9.[1]

Chemical and Physical Properties

Maxima isoflavone A is a member of the isoflavone class of organic compounds,
characterized by a 3-phenylchromen-4-one skeleton.[1][2] Its structure features two
benzodioxole rings, contributing to its relative hydrophobicity and practical insolubility in water.

[2]

Table 1: Chemical and Physical Properties of Maxima Isoflavone A
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Property Value Source
CAS Number 59092-90-9 [1]
Molecular Formula C17H1006 [1]
Molecular Weight 310.26 g/mol [1]

7-(1,3-benzodioxol-5-yl)-

IUPAC Name [2]dioxolo[4,5-h]chromen-6- [1]

one
Predicted Water Solubility 0.034 g/L Predicted
Predicted logP 2.8 [1]
Melting Point Not available
Boiling Point Not available

Note: Some physical properties are predicted due to the lack of experimentally determined data
in available literature.

Experimental Protocols
Isolation of Maxima Isoflavone A from Tephrosia maxima

While a detailed, step-by-step protocol for the isolation of Maxima isoflavone A is not
extensively documented, a general procedure for the extraction of isoflavones from the roots of
Tephrosia maxima has been described. This methodology can serve as a foundational protocol
for researchers.

General Protocol:

e Plant Material Preparation: The roots of Tephrosia maxima are shade-dried and pulverized
into a fine powder.

e Successive Extraction: The powdered root material (e.g., 2 kg) is subjected to successive
extraction with solvents of increasing polarity. A common sequence is n-hexane, followed by
chloroform (CHCIs), and then methanol (MeOH).
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Column Chromatography: The chloroform extract, which would contain Maxima isoflavone
A, is concentrated and then subjected to purification using silica gel column chromatography.

Gradient Elution: A step-gradient elution is employed, typically starting with a non-polar
solvent system and gradually increasing the polarity. For the isolation of isoflavones from the
chloroform extract, a gradient of n-hexane-ethyl acetate (EtOAc) is used, with the polarity
being incrementally increased (e.g., starting from a 9.5:0.5 ratio).

Fraction Collection and Analysis: Fractions are collected and analyzed by techniques such
as thin-layer chromatography (TLC) to identify those containing the target compound.

Final Purification: Fractions containing Maxima isoflavone A may require further purification
steps, such as recrystallization, to obtain the pure compound.
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General Isolation Workflow for Maxima Isoflavone A

[Tephrosia maxima Roots]
Grying and Pulverizatioa

Successive Solvent Extraction
(n-hexane, Chloroform, Methanol)

Chloroform Extract
[Silica Gel Column Chromatographa

Fraction Collection
TLC Analysis
Further Purification
(e.g., Recrystallization)

Click to download full resolution via product page

General workflow for isolating Maxima isoflavone A.
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Biological Activity and Signaling Pathways

Specific in-vitro or in-vivo studies detailing the biological activities of Maxima isoflavone A are
not readily available in the current body of scientific literature. However, the broader class of
isoflavones has been extensively studied for its potential anticancer, anti-inflammatory, and
antioxidant properties. These effects are often attributed to their ability to modulate key cellular
signaling pathways.

Putative Signaling Pathways

Based on the known activities of other isoflavones, Maxima isoflavone A may potentially
interact with the following signaling pathways:

o PI3K/Akt Signaling Pathway: This pathway is crucial for cell survival, proliferation, and
growth. Many isoflavones have been shown to inhibit the PI3K/Akt pathway in cancer cells,
leading to apoptosis.

 MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is
involved in cellular responses to a variety of stimuli and regulates processes such as cell
proliferation, differentiation, and apoptosis. Certain isoflavones can modulate MAPK
signaling, which can contribute to their anticancer effects.

o NF-kB Signaling Pathway: Nuclear Factor-kappa B (NF-kB) is a key regulator of
inflammation. The anti-inflammatory effects of many isoflavones are mediated through the
inhibition of the NF-kB pathway.
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Potential Signaling Pathways Modulated by Isoflavones
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Putative signaling pathways modulated by isoflavones.

Future Directions

The limited availability of specific experimental data for Maxima isoflavone A highlights a

significant knowledge gap. Future research should focus on:

» Total Synthesis: Development of a robust and scalable synthetic route to enable further

biological evaluation.

« In-depth Biological Screening: Comprehensive in-vitro and in-vivo studies to elucidate its
specific anticancer, anti-inflammatory, and other potential therapeutic activities.
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e Mechanism of Action Studies: Detailed investigation into its effects on the PI3K/Akt, MAPK,
NF-kB, and other relevant signaling pathways to understand its molecular mechanisms.

e Pharmacokinetic and Toxicological Profiling: Assessment of its absorption, distribution,
metabolism, excretion, and toxicity to determine its potential as a drug candidate.

Conclusion

Maxima isoflavone A represents an intriguing natural product with potential for further
investigation in the field of drug discovery. While its specific biological profile is yet to be fully
characterized, the established activities of the broader isoflavone class provide a strong
rationale for continued research. The information and protocols outlined in this guide are
intended to serve as a foundational resource for scientists and researchers dedicated to
exploring the therapeutic potential of this and other novel isoflavones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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